Cas no 1448128-06-0 (3-chloro-2-({1-[(5-ethylthiophen-2-yl)sulfonyl]piperidin-4-yl}oxy)pyridine)

• Product name: 3-chloro-2-({1-[(5-ethylthiophen-2-yl)sulfonyl]piperidin-4-yl}oxy)pyridine
• CAS No: 1448128-06-0
• MF: C₁₆H₁₉ClN₂O₃S₂
• MW: 386.916660547256
• CID: 5403015

3-chloro-2-({1-[(5-ethylthiophen-2-yl)sulfonyl]piperidin-4-yl}oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-[1-(5-ethylthiophen-2-yl)sulfonylpiperidin-4-yl]oxypyridine
• 3-chloro-2-({1-[(5-ethylthiophen-2-yl)sulfonyl]piperidin-4-yl}oxy)pyridine

• Inchi： 1S/C16H19ClN2O3S2/c1-2-13-5-6-15(23-13)24(20,21)19-10-7-12(8-11-19)22-16-14(17)4-3-9-18-16/h3-6,9,12H,2,7-8,10-11H2,1H3
• InChI Key： FOJQXRHVMMHUDZ-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(S(C3SC(CC)=CC=3)(=O)=O)CC2)=NC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-chloro-2-({1-[(5-ethylthiophen-2-yl)sulfonyl]piperidin-4-yl}oxy)pyridine

Professional Introduction to 3-chloro-2-({1-[(5-ethylthiophen-2-yl)sulfonyl]piperidin-4-yl}oxy)pyridine (CAS No. 1448128-06-0)

3-chloro-2-({1-[(5-ethylthiophen-2-yl)sulfonyl]piperidin-4-yl}oxy)pyridine, with the CAS number 1448128-06-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The presence of multiple functional groups, including a chloro substituent, a sulfonyl group, and a piperidine ring, makes it a versatile scaffold for designing novel bioactive molecules.

The compound's structure is characterized by a pyridine core linked to a piperidine moiety through an oxygen atom. The piperidine ring is further substituted with a sulfonyl group, which is attached to an ethylthiophene ring. This intricate arrangement of functional groups not only contributes to the molecule's complexity but also opens up numerous possibilities for chemical modifications and derivatization. Such structural features are often explored in the development of small-molecule inhibitors targeting various biological pathways.

In recent years, there has been growing interest in the development of drugs that modulate neurotransmitter receptors and ion channels. The piperidine scaffold is particularly relevant in this context, as it is commonly found in many centrally acting drugs. The sulfonyl group in this compound can serve as a pharmacophore, enhancing binding affinity to specific targets. Additionally, the chloro substituent can influence the electronic properties of the molecule, affecting its reactivity and interactions with biological molecules.

The ethylthiophene ring adds another layer of complexity to the molecule, potentially contributing to its solubility and bioavailability. Thiophene derivatives have been widely studied for their pharmacological properties, including anti-inflammatory, analgesic, and antiviral activities. The combination of these features in 3-chloro-2-({1-[(5-ethylthiophen-2-yl)sulfonyl]piperidin-4-yl}oxy)pyridine makes it a promising candidate for further investigation.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. Computational methods, such as molecular docking and virtual screening, have been instrumental in identifying potential drug candidates with high affinity for target proteins. The structural features of 3-chloro-2-({1-[(5-ethylthiophen-2-yl)sulfonyl]piperidin-4-yl}oxy)pyridine make it an attractive candidate for these approaches. For instance, the presence of the sulfonyl group and the piperidine ring suggests potential interactions with enzymes and receptors involved in neurological disorders.

The compound's potential applications extend beyond central nervous system (CNS) disorders. There is evidence suggesting that similar scaffolds can interact with other biological targets, such as kinases and transcription factors. These interactions are crucial for developing drugs that modulate cellular signaling pathways involved in cancer and inflammatory diseases. The versatility of 3-chloro-2-({1-[(5-ethylthiophen-2-yl)sulfonyl]piperidin-4-yloxy)pyridine lies in its ability to be modified further to enhance its pharmacological properties.

In conclusion, 3-chloro-2-(1-[(5-ethylthiophen-2-yl)sulfonyl]piperidin-4^-yl})pyridine (CAS No. 1448128-06-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable scaffold for drug discovery. Further research is warranted to explore its pharmacological properties and develop novel therapeutic agents based on this compound.